Cas no 78750-03-5 (Benzoxazole,5-chloro-2-(1-piperidinyl)-)

Benzoxazole,5-chloro-2-(1-piperidinyl)- structure
78750-03-5 structure
Product Name:Benzoxazole,5-chloro-2-(1-piperidinyl)-
CAS No:78750-03-5
MF:C12H13ClN2O
MW:236.697421789169
CID:579343
PubChem ID:230296
Update Time:2025-04-19

Benzoxazole,5-chloro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole,5-chloro-2-(1-piperidinyl)-
    • 5-chloro-2-(1-piperidyl)benzooxazole
    • 5-chloro-2-piperidin-1-yl-1,3-benzoxazole
    • 5-Chlor-2-piperidino-benzoxazol
    • 5-chloro-2-(1-piperidyl)benzoxazole
    • 5-chloro-2-(piperidin-1-yl)benzoxazole
    • 5-Chloro-2-(piperidino)benzoxazole
    • 5-chloro-2-piperidin-1-yl-benzooxazole
    • AC1L5J7V
    • AC1Q3JZQ
    • CTK5E6059
    • DM4815500
    • NIOSH
    • NSC24975
    • SureCN6489959
    • NSC-24975
    • Benzoxazole, 5-chloro-2-(piperidino)-
    • 78750-03-5
    • 5-chloro-2-(piperidin-1-yl)-1,3-benzoxazole
    • DM48155000
    • YGFYTUACVRNBRK-UHFFFAOYSA-N
    • NIOSH/DM4815500
    • SCHEMBL6489959
    • DTXSID70282215
    • Inchi: 1S/C12H13ClN2O/c13-9-4-5-11-10(8-9)14-12(16-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
    • InChI Key: YGFYTUACVRNBRK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(N1CCCCC1)O2

Computed Properties

  • Exact Mass: 236.07179
  • Monoisotopic Mass: 236.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.27
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